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Compound of Interest

Compound Name:
Fmoc-L-4-

Phosphonomethylphenylalanine

Cat. No.: B556959 Get Quote

In-Depth Technical Guide: Fmoc-L-4-
Phosphonomethylphenylalanine
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Fmoc-L-4-Phosphonomethylphenylalanine,

a key reagent in peptide synthesis and drug discovery.

Physicochemical Properties
Fmoc-L-4-Phosphonomethylphenylalanine is a derivative of the amino acid phenylalanine.

The defining feature of this compound is the phosphonomethyl group attached to the phenyl

ring, which allows for the introduction of a phosphonate moiety into peptides. The N-terminus is

protected by a fluorenylmethyloxycarbonyl (Fmoc) group, making it suitable for solid-phase

peptide synthesis.

Below is a summary of its key quantitative data:
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Property Value Citations

Molecular Formula C25H24NO7P [1][2][3][4]

Molecular Weight 481.43 g/mol [3][4]

CAS Number 229180-64-7 [1][2][3]

Structural Information
To visualize the relationships between the different chemical identifiers and the core compound,

the following logical diagram is provided.

Logical Relationships of Chemical Identifiers

Fmoc-L-4-Phosphonomethylphenylalanine

Molecular Formula
C25H24NO7P

has

Molecular Weight
481.43 g/mol

has

CAS Number
229180-64-7

is identified by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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